Cas no 1824447-44-0 (2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE)

2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE is a bicyclic compound featuring a rigid azabicyclo[2.2.1]heptane scaffold with dicarboxylate functionality. Its sterically hindered tert-butyl and methyl substituents enhance stability and influence reactivity, making it useful in asymmetric synthesis and chiral auxiliary applications. The strained bicyclic structure provides conformational rigidity, which can be leveraged in stereoselective transformations. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise control over molecular geometry is critical. Its well-defined stereochemistry and functional group compatibility make it a versatile intermediate for constructing complex molecular architectures.

2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE structure

1824447-44-0 structure

Product Name:2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE

CAS No:1824447-44-0

MF:C₁₃H₂₁NO₄

MW:255.31

CID:5039396

PubChem ID:127263964

Update Time:2025-10-29

2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE Chemical and Physical Properties

Names and Identifiers

- F51925
- 2-tert-Butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate
- CID 127263964
- O2-tert-butyl O1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate
- 1824447-44-0
- 2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE
- Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(16)14-8-9-5-6-13(14,7-9)10(15)17-4/h9H,5-8H2,1-4H3
- InChI Key： JOTSBALRCBEHRV-UHFFFAOYSA-N
- SMILES： O(C)C(C12CCC(CN1C(=O)OC(C)(C)C)C2)=O

Computed Properties

Exact Mass: 255.14705815g/mol
Monoisotopic Mass: 255.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 374
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 55.8

2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10422-1g	2-tert-butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate	1824447-44-0	95%	1g	$3900	2023-09-07
1PlusChem	1P02214K-100mg	2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE	1824447-44-0	95%	100mg	$296.00	2024-06-18
1PlusChem	1P02214K-250mg	2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE	1824447-44-0	95%	250mg	$507.00	2024-06-18
1PlusChem	1P02214K-500mg	2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE	1824447-44-0	95%	500mg	$725.00	2024-06-18
1PlusChem	1P02214K-1g	2-TERT-BUTYL 1-METHYL 2-AZABICYCLO[2.2.1]HEPTANE-1,2-DICARBOXYLATE	1824447-44-0	95%	1g	$1035.00	2024-06-18
Aaron	AR0221CW-100mg	2-tert-Butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate	1824447-44-0	95%	100mg	$320.00	2025-02-13
Aaron	AR0221CW-250mg	2-tert-Butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate	1824447-44-0	95%	250mg	$533.00	2025-02-13
Aaron	AR0221CW-500mg	2-tert-Butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate	1824447-44-0	95%	500mg	$760.00	2025-02-13
Aaron	AR0221CW-1g	2-tert-Butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate	1824447-44-0	95%	1g	$1086.00	2025-02-13